Cas no 2163394-82-7 (1-ethynyl-1-propylcyclopropane)

• Product Name: 1-ethynyl-1-propylcyclopropane
• CAS No: 2163394-82-7
• MF: C₈H₁₂
• MW: 108.180882453918
• CID: 6333614
• PubChem ID: 165646906
• Update Time: 2025-05-19

1-ethynyl-1-propylcyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-ethynyl-1-propylcyclopropane
• 2163394-82-7
• EN300-1814318

• Inchi： 1S/C8H12/c1-3-5-8(4-2)6-7-8/h2H,3,5-7H2,1H3
• InChI Key： FLRCQEMZTFIUGR-UHFFFAOYSA-N
• SMILES： C1(C#C)(CCC)CC1

Computed Properties

• Exact Mass: 108.093900383g/mol
• Monoisotopic Mass: 108.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides

Additional information on 1-ethynyl-1-propylcyclopropane

1-Ethynyl-1-Propylcyclopropane: A Comprehensive Overview

1-Ethynyl-1-propylcyclopropane (CAS No. 2163394-82-7) is a unique organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound, characterized by its cyclopropane ring substituted with an ethynyl and a propyl group, exhibits fascinating structural and chemical properties. Recent advancements in synthetic methodologies and computational modeling have shed new light on its potential applications and mechanisms of reactivity.

The molecular structure of 1-ethynyl-1-propylcyclopropane is defined by a three-membered cyclopropane ring, which is inherently strained due to its bond angles. This strain contributes to the compound's reactivity, making it a valuable substrate in various organic transformations. The ethynyl group (-C≡CH) attached to the cyclopropane ring introduces additional electronic effects, enhancing the compound's versatility in chemical reactions. Recent studies have demonstrated that this compound can undergo selective cyclopropanation reactions, making it a promising candidate for synthesizing complex molecules with high precision.

One of the most intriguing aspects of 1-ethynyl-1-propylcyclopropane is its role in medicinal chemistry. Researchers have explored its potential as a building block for designing bioactive compounds with tailored pharmacokinetic profiles. For instance, the compound's ability to participate in click chemistry reactions has been leveraged to develop novel drug delivery systems and imaging agents. These applications underscore the importance of understanding the compound's stability and reactivity under different conditions.

From a synthetic perspective, the preparation of 1-ethynyl-1-propylcyclopropane involves advanced methodologies such as transition-metal-catalyzed cycloadditions and photochemical reactions. These techniques not only ensure high yields but also enable the incorporation of functional groups with precision. Recent breakthroughs in asymmetric synthesis have further expanded the scope of this compound, allowing for the production of enantiomerically enriched derivatives with potential applications in chiral recognition and catalysis.

The electronic properties of 1-ethynyl-1-propylcyclopropane make it an attractive candidate for materials science applications. Its conjugated system exhibits unique electronic transitions, which have been exploited in the development of optoelectronic materials. For example, films incorporating this compound have shown promising performance in organic light-emitting diodes (OLEDs) and photovoltaic devices. These findings highlight the compound's potential as a building block for next-generation electronic materials.

In conclusion, 1-ethynyl-1-propylcyclopropane (CAS No. 2163394-82-7) is a versatile compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool in organic synthesis, medicinal chemistry, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.